3-Fluoro-4-(4-methylpiperidin-1-yl)aniline
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Description
3-Fluoro-4-(4-methylpiperidin-1-yl)aniline is a useful research compound. Its molecular formula is C12H17FN2 and its molecular weight is 208.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Chemosensors
Fluorescent chemosensors, which utilize fluorophoric platforms like 4-Methyl-2,6-diformylphenol (DFP), have been developed for detecting a wide range of analytes, including metal ions, anions, and neutral molecules. These chemosensors exhibit high selectivity and sensitivity. The presence of functional groups on DFP allows for significant modulation in sensing selectivity and sensitivity, leading to the development of new chemosensors for diverse applications (Roy, 2021).
Metallation of π-Deficient Heterocyclic Compounds
The metallation of π-deficient heterocyclic compounds, including studies on 3-fluoropyridine metallation regioselectivity, illustrates the chemoselective nature of these reactions at low temperatures. This work provides insights into how different reaction parameters, such as solvent and temperature, influence the regioselectivity of metallation. Theoretical quantum calculations further support these findings, offering a pathway to synthesize disubstituted pyridines efficiently (Marsais & Quéguiner, 1983).
Practical Synthesis and Applications in Organic Chemistry
Research into the practical synthesis of compounds like 2-Fluoro-4-bromobiphenyl highlights the ongoing development of methodologies for the production of key intermediates in pharmaceutical and materials science. These studies focus on optimizing yields while minimizing the use of toxic or expensive reagents, thereby enhancing the efficiency and sustainability of synthetic routes (Qiu et al., 2009).
Fluorinated Materials for Advanced Technologies
The development of fluorinated materials, including liquid crystals and polymers like polytetrafluoroethylene (PTFE), is a critical area of research. Fluorinated compounds exhibit unique properties such as thermal stability, hydrophobicity, and low friction, making them invaluable in various industrial applications, from aerospace to medical devices. This research emphasizes the synthesis, characterization, and application of fluorinated materials in advancing technology and improving material performance (Hird, 2007).
Properties
IUPAC Name |
3-fluoro-4-(4-methylpiperidin-1-yl)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2/c1-9-4-6-15(7-5-9)12-3-2-10(14)8-11(12)13/h2-3,8-9H,4-7,14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPWOKXFIFJMCRB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=C(C=C(C=C2)N)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201249271 |
Source
|
Record name | 3-Fluoro-4-(4-methyl-1-piperidinyl)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201249271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
250371-92-7 |
Source
|
Record name | 3-Fluoro-4-(4-methyl-1-piperidinyl)benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=250371-92-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Fluoro-4-(4-methyl-1-piperidinyl)benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201249271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.